2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C17H17ClN2O3S/c18-14-4-2-13(3-5-14)12-17(21)19-15-6-8-16(9-7-15)20-10-1-11-24(20,22)23/h2-9H,1,10-12H2,(H,19,21)
• InChI Key: PUHHUZLVKUKZFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H17ClN2O3S
• Molecular Weight: 364.8 g/mol

Description

2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide, also known as CPI-613, is a novel anticancer drug that has shown promising results in preclinical and clinical trials. It is a small molecule inhibitor that targets the mitochondrial tricarboxylic acid (TCA) cycle enzymes, which are essential for energy production in cancer cells. CPI-613 has been shown to induce apoptosis and inhibit tumor growth in various cancer types, including pancreatic, lung, and hematological malignancies.

Mechanism of Action

2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide targets the mitochondrial TCA cycle enzymes, specifically pyruvate dehydrogenase (PDH) and alpha-ketoglutarate dehydrogenase (α-KGDH), which are overexpressed in cancer cells. By inhibiting these enzymes, 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide disrupts the TCA cycle and reduces energy production in cancer cells, leading to apoptosis and inhibition of tumor growth.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide has been shown to induce apoptosis and inhibit tumor growth in various cancer types. In addition, 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide has been shown to reduce mitochondrial membrane potential and increase reactive oxygen species (ROS) production in cancer cells, leading to oxidative stress and cell death. 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide has also been shown to enhance the efficacy of chemotherapy drugs and reduce chemotherapy-induced toxicity in preclinical and clinical studies.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide is its specificity towards cancer cells, which reduces the risk of off-target effects. In addition, 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide has been shown to enhance the efficacy of chemotherapy drugs, making it a promising candidate for combination therapy. However, one limitation of 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide is its relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide research. One area of interest is the development of more potent and selective 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide analogs. Another area of research is the identification of biomarkers that can predict response to 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide in patients. Finally, further clinical trials are needed to determine the optimal dosing and scheduling of 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide in combination with other chemotherapy drugs.

Synthesis Methods

2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide is synthesized through a multistep process, starting with the reaction of 4-chlorobenzaldehyde with malononitrile to form 2-(4-chlorophenyl) malononitrile. This intermediate is then reacted with 2-mercapto-1,3-thiazolidine-4-carboxylic acid to form 2-(4-chlorophenyl)-N-(2-mercapto-1,3-thiazolidin-4-yl)acetamide. Finally, this compound is oxidized with hydrogen peroxide to yield 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide.

Scientific Research Applications

2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide has been extensively studied in preclinical and clinical settings for its anticancer properties. In preclinical studies, 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines, including pancreatic, lung, and hematological malignancies. In clinical trials, 2-(4-chlorophenyl)-N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide has shown promising results as a single agent and in combination with other chemotherapy drugs in patients with advanced pancreatic cancer, acute myeloid leukemia, and myelodysplastic syndromes.